N-(benzo[d]thiazol-2-yl)-2-((4-(4-fluorophenyl)-5-((2-(4-methoxyphenyl)acetamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H23FN6O3S2/c1-37-20-12-6-17(7-13-20)14-24(35)29-15-23-32-33-27(34(23)19-10-8-18(28)9-11-19)38-16-25(36)31-26-30-21-4-2-3-5-22(21)39-26/h2-13H,14-16H2,1H3,(H,29,35)(H,30,31,36)
• InChI Key: NLLOONHUDUMRDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCC2=NN=C(N2C3=CC=C(C=C3)F)SCC(=O)NC4=NC5=CC=CC=C5S4
• Molecular Formula: C27H23FN6O3S2
• Molecular Weight: 562.6 g/mol
• CAS No.: 392680-57-8

Description

N-(benzo[d]thiazol-2-yl)-2-((4-(4-fluorophenyl)-5-((2-(4-methoxyphenyl)acetamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H23FN6O3S2 and its molecular weight is 562.64. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Properties

• N-(benzo[d]thiazol-2-yl)-2-((4-(4-fluorophenyl)-5-((2-(4-methoxyphenyl)acetamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide derivatives have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains. These compounds have shown promising results, displaying significant antimicrobial activities, indicating their potential for development as antimicrobial agents (Rezki, 2016).

Anti-Inflammatory Activity

• Some derivatives of this compound have been synthesized and tested for their anti-inflammatory activity. Selected compounds have demonstrated significant anti-inflammatory effects, suggesting their potential use in treating inflammation-related disorders (Sunder & Maleraju, 2013).

Anticancer Properties

• Derivatives of this compound have been explored for their potential antitumor activities. Some synthesized compounds showed considerable anticancer activity against various cancer cell lines, highlighting their potential as therapeutic agents in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Metabolic Stability and Kinase Inhibition

• Investigations into the structure-activity relationships of these derivatives have led to the discovery of compounds with potent inhibitory effects on specific kinases. This research provides insights into the metabolic stability and potential therapeutic applications of these compounds in diseases modulated by kinase activity (Stec et al., 2011).

Vascular Endothelial Growth Factor (VEGF) Inhibition

• Studies on novel benzophenone-thiazole derivatives of this compound have demonstrated their potential as VEGF-A inhibitors. This indicates a possible application in the treatment of diseases where VEGF-A plays a crucial role, such as certain types of cancer (Prashanth et al., 2014).

Anticonvulsant Activity

• Research on new benztriazoles with a mercapto-triazole substituent, related to this compound, has shown promising anticonvulsant activity. These findings may lead to the development of new treatments for epilepsy and related neurological disorders (Liu et al., 2016).